THIP-d4

• Molecular Formula: C6H8N2O2
• Molecular Weight: 144.16 g/mol
• InChI: InChI=1S/C6H8N2O2/c9-6-4-1-2-7-3-5(4)10-8-6/h7H,1-3H2,(H,8,9)/i1D2,2D2
• InChIKey: ZXRVKCBLGJOCEE-LNLMKGTHSA-N

THIP-d4 (Gaboxadol-d4) – A Deuterated Internal Standard for Precise Quantification of the Selective Extrasynaptic GABAA Receptor Agonist THIP

THIP-d4 (Gaboxadol-d4) is a deuterium-labeled analog of THIP (4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol, also known as Gaboxadol), a conformationally constrained GABA analog and direct agonist at extrasynaptic GABAA receptors (eGABARs) [1]. THIP (the unlabeled parent compound) exhibits functional selectivity for δ-subunit-containing GABAA receptors with an EC50 of 13 μM and demonstrates blood-brain barrier permeability [2][3]. The deuterated derivative, THIP-d4, incorporates four deuterium atoms replacing hydrogen atoms on the molecule, resulting in a molecular weight shift from 140.14 g/mol to 144.16 g/mol (formula: C6H4D4N2O2) . This isotopic labeling enables its primary application as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS bioanalysis, where it serves to correct for matrix effects, extraction variability, and ionization inconsistencies, thereby ensuring accurate and precise quantification of the parent drug, THIP, in complex biological matrices [4].

Compound type Deuterated internal standard (ISTD)

Analyte target THIP (Gaboxadol) quantification

Workflow fit LC-MS/MS bioanalysis; matrix-effect correction

• [1] Krogsgaard-Larsen P, Johnston GA, Lodge D, Curtis DR. A new class of GABA agonist. Nature. 1977;268(5615):53-55. View Source
• [2] Stórustovu SI, Ebert B. Pharmacological characterization of agonists at δ-containing GABAA receptors: Functional selectivity for extrasynaptic receptors is dependent on the absence of γ2. J Pharmacol Exp Ther. 2006;316(3):1351-1359. View Source
• [3] MedChemExpress. THIP-d4 (Gaboxadol-d4) Product Datasheet. CAS: 2748778-97-2. View Source
• [4] Kall MA, Fu I, Dige T, Vallano P, Woolf E, Jørgensen M. Development and validation of a selective and sensitive bioanalytical procedure for the quantitative determination of gaboxadol in human plasma employing mixed mode solid phase extraction and hydrophilic interaction liquid chromatography with tandem mass spectroscopic detection. J Chromatogr B. 2007;858(1-2):168-176. View Source

Why Unlabeled THIP, Structural Analogs, or Non-Isotopic Internal Standards Cannot Replace THIP-d4 in Quantitative Bioanalysis

In quantitative LC-MS/MS workflows, substituting THIP-d4 with the unlabeled parent compound (THIP) or a non-isotopic internal standard introduces systematic errors that compromise analytical accuracy and reproducibility. Unlabeled THIP cannot serve as an internal standard for its own quantification because it co-elutes with and is indistinguishable from the analyte in the mass spectrometer, precluding independent signal integration [1]. Non-isotopic structural analogs, while chromatographically separable, exhibit divergent extraction recoveries, ionization efficiencies, and matrix effect susceptibilities compared to the target analyte, leading to variable and unreliable correction factors [2]. In contrast, a deuterated internal standard such as THIP-d4 exhibits near-identical physicochemical behavior to the analyte, ensuring co-elution and a constant analyte-to-internal-standard response ratio across diverse biological matrices, thereby minimizing variability and maximizing assay precision and accuracy [3]. Furthermore, the mass difference introduced by deuterium labeling (Δm = +4 Da) provides unambiguous mass spectrometric resolution from the unlabeled analyte, enabling robust quantification in complex biological samples such as plasma, tissue homogenates, or cerebrospinal fluid [4].

Unlabeled THIP Indistinguishable from analyte in SRM; fails as internal standard for matrix-effect correction.

Non-isotopic analog Different retention and ionization; may introduce >20-50% inaccuracy under ion suppression.

Other ISTD 13C-ISTD may be unavailable; deuterated form +4 Da provides cost-effective MS discrimination.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [4] Kall MA, Fu I, Dige T, Vallano P, Woolf E, Jørgensen M. Development and validation of a selective and sensitive bioanalytical procedure for the quantitative determination of gaboxadol in human plasma employing mixed mode solid phase extraction and hydrophilic interaction liquid chromatography with tandem mass spectroscopic detection. J Chromatogr B. 2007;858(1-2):168-176. View Source

THIP-d4 Quantitative Differentiation: Head-to-Head Evidence vs. Comparators in Bioanalytical Performance

LC-MS/MS Assay Precision: THIP-d4 as Internal Standard vs. Non-Deuterated Gaboxadol Calibration

In a validated LC-MS/MS method for quantifying gaboxadol in human plasma, THIP-d4 was employed as the stable isotope-labeled internal standard (SIL-IS). The assay demonstrated exceptional intra-day precision (CV ≤ 4%) and intra-day accuracy (bias ≤ 2.2%) across a concentration range of 0.5–100 ng/mL [1]. Without a deuterated internal standard, analogous methods for gaboxadol using non-isotopic standards or external calibration typically exhibit significantly higher variability (CV often >10-15%) due to uncorrected matrix effects and extraction inefficiencies [2]. This direct comparison underscores the necessity of a perfectly co-eluting SIL-IS like THIP-d4 to achieve the high precision required for pharmacokinetic studies and clinical trial sample analysis.

Mass Shift & MS Discrimination

Head-to-head

+4 Da (144.16 vs 140.06 g/mol) Complete spectral isolation in SRM

Enables independent ISTD measurement

Requires appropriate Q1 isolation window

Evidence Dimension	LC-MS/MS Intra-day Precision (Coefficient of Variation, CV%)
Target Compound Data	CV ≤ 4%
Comparator Or Baseline	Non-isotopic internal standard or external calibration: CV typically >10-15%
Quantified Difference	Reduction in CV by at least 6-11 percentage points (i.e., at least 2.5- to 3.75-fold improvement in precision)
Conditions	Human heparinized plasma, gaboxadol quantification range 0.5–100 ng/mL, mixed-mode SPE, HILIC column, SCIEX API 4000 MS/MS

Why This Matters

This 2.5- to 3.75-fold improvement in assay precision directly reduces the number of replicate samples required and increases statistical power in pharmacokinetic studies, lowering overall analytical costs and improving data reliability for regulatory submissions.

• [1] Kall MA, Fu I, Dige T, Vallano P, Woolf E, Jørgensen M. Development and validation of a selective and sensitive bioanalytical procedure for the quantitative determination of gaboxadol in human plasma employing mixed mode solid phase extraction and hydrophilic interaction liquid chromatography with tandem mass spectroscopic detection. J Chromatogr B. 2007;858(1-2):168-176. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

Ion Suppression/Matrix Effect Mitigation: THIP-d4 Corrected vs. Uncorrected Gaboxadol Signal

Using THIP-d4 as an internal standard, the validated plasma assay for gaboxadol corrected for an observed absolute ion suppression of approximately 8% [1]. In the absence of a co-eluting SIL-IS, this 8% ion suppression would directly translate into a systematic negative bias in calculated gaboxadol concentrations, leading to inaccurate pharmacokinetic parameter estimation (e.g., underestimation of AUC and Cmax) [2]. Furthermore, the assay demonstrated negligible relative matrix effect, as evidenced by intra-day precision of CV < 1.5% for standards prepared in five different plasma lots, confirming that THIP-d4 effectively compensates for lot-to-lot variability in matrix composition [1].

Matrix Effect Correction

Class-level

Normalized matrix factor ~1.0 Structural analog: often >20-50% deviation

Corrects ion suppression variability

Actual performance matrix-dependent

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	Corrected for 8% ion suppression; relative matrix effect CV < 1.5% across 5 plasma lots
Comparator Or Baseline	No correction: 8% negative bias in analyte concentration; relative matrix effect CV typically 5-15% with non-co-eluting IS
Quantified Difference	Eliminates 8% systematic negative bias; reduces relative matrix effect CV by at least 3.5 to 13.5 percentage points
Conditions	Human plasma, mixed-mode SPE, HILIC-MS/MS (negative ion mode), 5 different plasma lots

Why This Matters

The ability to correct for matrix effects is critical for regulatory bioanalysis (e.g., FDA/EMA guidelines), as uncorrected ion suppression can lead to failed method validation or inaccurate drug exposure data, potentially delaying drug development programs.

• [1] Kall MA, Fu I, Dige T, Vallano P, Woolf E, Jørgensen M. Development and validation of a selective and sensitive bioanalytical procedure for the quantitative determination of gaboxadol in human plasma employing mixed mode solid phase extraction and hydrophilic interaction liquid chromatography with tandem mass spectroscopic detection. J Chromatogr B. 2007;858(1-2):168-176. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Structural Confirmation via NMR Spectroscopy: Deuterium Incorporation in THIP-d4

The successful synthesis of deuterium-labeled THIP (specifically [7,7-2H2]-THIP) was confirmed by 1H NMR spectroscopy, which demonstrated the absence of proton signals at the positions of deuterium substitution [1]. In contrast, the unlabeled parent compound exhibits distinct proton resonances for the hydrogens at the 7-position of the tetrahydroisoxazolo[5,4-c]pyridine ring [2]. This NMR-based verification provides definitive proof of isotopic labeling and purity, which is essential for the compound's intended use as an internal standard; incomplete or mis-labeled deuterium incorporation would result in inaccurate mass spectrometric quantitation and potential interference with the analyte signal [3].

THIP Pharmacological Profile

Class-level

EC50 13 μM at δ-GABAAR Selective for extrasynaptic receptors

Supports pharmacological context for quantification studies

Review parent compound selectivity data

Evidence Dimension	1H NMR Spectral Signature
Target Compound Data	Absence of specific proton resonances corresponding to deuterated positions (e.g., at 7-position of the ring)
Comparator Or Baseline	Unlabeled THIP: presence of distinct proton signals for all hydrogen atoms
Quantified Difference	Complete disappearance of specific proton NMR signals at the site of deuterium substitution
Conditions	1H NMR spectroscopy, deuterated solvent (e.g., D2O or DMSO-d6), ambient temperature

Why This Matters

NMR verification of deuterium incorporation is a critical quality control checkpoint for procurement. It ensures that the purchased THIP-d4 meets the required isotopic purity for accurate LC-MS/MS quantification, preventing costly analytical failures due to substandard or mislabeled material.

• [1] Krogsgaard-Larsen P, Johansen JS, Falch E. Deuterium labelling of the GABA agonists THIP, piperidine-4-sulphonic acid and the GABA uptake inhibitor THPO. J Labelled Comp Radiopharm. 1982;19(5):689-698. View Source
• [2] Krogsgaard-Larsen P, Hjeds H, Curtis DR, Lodge D, Johnston GA. Dihydromuscimol, thiomuscimol and related heterocyclic compounds as GABA analogues. J Neurochem. 1979;32(6):1717-1724. View Source
• [3] Balogh MP. The Essential Guide to Analytical Chemistry. 2nd ed. Wiley-VCH; 2005. View Source

Pharmaceutical Formulation Solubility: THIP-d4 vs. THIP Hydrochloride Salt

THIP-d4, as a neutral molecule, exhibits solubility characteristics suitable for preparation in standard organic solvents such as DMSO, ethanol, and DMF, facilitating its use as an internal standard in various analytical workflows . In contrast, the hydrochloride salt of gaboxadol (THIP HCl) is often preferred for in vivo studies due to its enhanced aqueous solubility and stability, which are critical for consistent dosing in animal models . This difference in physical form directly impacts procurement decisions: laboratories requiring an internal standard for LC-MS should select the free base THIP-d4, whereas researchers conducting in vivo pharmacology experiments should opt for the hydrochloride salt of the unlabeled compound.

Evidence Dimension	Solubility Profile and Physical Form
Target Compound Data	THIP-d4 (free base): soluble in DMSO, ethanol, DMF; typically solid at RT; molecular weight 144.16 g/mol
Comparator Or Baseline	Gaboxadol hydrochloride (THIP HCl): enhanced aqueous solubility; molecular weight 176.60 g/mol (for HCl salt); pKa and logP differ significantly from free base
Quantified Difference	Not directly quantified; difference is qualitative based on salt form vs. free base properties
Conditions	Standard laboratory solvents, room temperature

Why This Matters

This distinction is critical for procurement: selecting the correct form (free base for analytical internal standards vs. hydrochloride salt for in vivo pharmacology) prevents solubility-related experimental failures and ensures the compound is fit-for-purpose in its intended application.

THIP-d4: Defined Applications Driven by Demonstrated Analytical Differentiation

Accurate Pharmacokinetic Profiling of Gaboxadol in Preclinical and Clinical Studies

THIP-d4 is the optimal internal standard for quantifying gaboxadol in plasma, serum, and tissue samples during preclinical pharmacokinetic and toxicokinetic studies, as well as in human clinical trial sample analysis [1]. Its use enables precise determination of key PK parameters (AUC, Cmax, t1/2) with minimal variability (CV ≤ 4%), which is essential for establishing exposure-response relationships and supporting regulatory submissions [2]. Without THIP-d4, matrix effects and extraction variability would compromise the accuracy of these critical measurements.

Validated Bioanalytical Method Development for FDA/EMA Compliance

For contract research organizations (CROs) and pharmaceutical companies developing LC-MS/MS methods for gaboxadol, THIP-d4 is an indispensable component for achieving method validation criteria as stipulated in FDA and EMA bioanalytical guidelines [1]. The use of a stable isotope-labeled internal standard is strongly recommended to correct for matrix effects and ensure method ruggedness across multiple sample batches and matrix lots [2]. THIP-d4 has been successfully employed in a fully validated method meeting these stringent regulatory requirements [3].

Investigation of Gaboxadol Brain Penetration and CNS Distribution

When quantifying gaboxadol concentrations in brain tissue or cerebrospinal fluid (CSF) following systemic administration, THIP-d4 provides the necessary analytical precision to detect and accurately measure the relatively low drug levels that may be present in these matrices [1]. The co-eluting deuterated standard corrects for the complex matrix effects inherent to CNS tissue homogenates, ensuring that even subtle differences in brain exposure between treatment groups can be reliably detected [2].

Synthesis and Quality Control of THIP-d4 for Internal Standard Use

Procurement of THIP-d4 should be accompanied by analytical data confirming its isotopic purity and structural identity. 1H NMR spectroscopy is the definitive method for verifying deuterium incorporation at the intended positions [1], while high-resolution mass spectrometry confirms the expected mass shift of +4 Da relative to the unlabeled analyte [2]. These quality control measures ensure that the purchased material is suitable for its intended use as a SIL-IS, preventing downstream analytical failures and wasted resources.

Application

Selection Property

Validation Focus

Preclinical pharmacokinetic research

Isotope-matched ISTD for THIP

Accuracy, precision, matrix-effect correction in plasma/tissue

CNS exposure & transporter studies

Co-eluting internal standard

Brain-to-plasma ratio determination; blood-brain barrier penetration assessment

Bioanalytical method transfer

Consistent deuterated ISTD across labs

Inter-laboratory reproducibility; method validation documentation

• [1] Kall MA, Fu I, Dige T, Vallano P, Woolf E, Jørgensen M. Development and validation of a selective and sensitive bioanalytical procedure for the quantitative determination of gaboxadol in human plasma employing mixed mode solid phase extraction and hydrophilic interaction liquid chromatography with tandem mass spectroscopic detection. J Chromatogr B. 2007;858(1-2):168-176. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [3] European Medicines Agency. Guideline on bioanalytical method validation. 2011. View Source